N-(3,5-dichlorophenyl)-N'-t-pentylcarbodiimide

• Molecular Formula: C12H14Cl2N2
• Molecular Weight: 257.16 g/mol
• InChI: InChI=1S/C12H14Cl2N2/c1-4-12(2,3)16-8-15-11-6-9(13)5-10(14)7-11/h5-7H,4H2,1-3H3
• InChI Key: GSHVHMVSGPXSHL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)N=C=NC1=CC(=CC(=C1)Cl)Cl

Description

N-(3,5-dichlorophenyl)-N'-t-pentylcarbodiimide is a useful research compound. Its molecular formula is C12H14Cl2N2 and its molecular weight is 257.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3.0 g of N-(3,5-dichlorophenyl)-N'-t-pentylthiourea produced in Example A-2 in 25 ml of THF were added 2.44 g of DCC and 0.36 g of triethylamine. The mixture was relfuxed for 3 hours and evaporated in vacuo. The residue was extracted with petroleum ether. The extract was evaporated in vacuo to give N-(3,5-dichlorophenyl)-N'-t-pentylcarbodiimide as an oil. To a solution of this oil in 30 ml of THF were added 1.0 g of cyanamide and 0.1 ml of diisopropylethylamine. The mixture was refluxed for 40 hours and evaporated in vacuo. The residue was recrytallized from diisopropyl ether-ethyl acetate mixture to give 1.9 g of the title compound as colorless needles melting at 151.0°-153.0° C.